Cas no 7414-83-7 (Etidronic acid disodium)

• Product Name: Etidronic acid disodium
• CAS No: 7414-83-7
• MF: C₂H₆Na₂O₇P₂
• MW: 249.991904735565
• MDL: MFCD22575280
• CID: 47414
• PubChem ID: 160871185
• Update Time: 2025-04-18

Etidronic acid disodium Chemical and Physical Properties

Names and Identifiers

• (1-Hydroxyethane-1,1-diyl)diphosphonic acid disodium salt
• Sodium etidronate
• Didronel
• DIHYDROGEN (1-HYDROXYETHYLIDENE)BISPHOSPHONATE DISODIUM
• DISODIUM ETIDRONATE
• hedp disodium salt
• ETIDRONATE
• ETIDRONATE DISODIUM
• Etidronic acid disodium salt
• Disodium Etidronate Hydrate
• 1-Hydroxyethylidene-1,1-diphosphonicaciddisodiumsalt
• disodium ethydronate
• disodium,hydroxy-[1-hydroxy-1-[hydroxy(oxido)phosphoryl]ethyl]phosphinate
• ETIDRONATE DISODIUM (1-HYDROXYETHYLIDONE-1,1-DIPHOSPHONIC ACID DISODIUM SALT)
• HEDP•Na2
• 1-Hydroxyethane-1,1-bisphosphonic acid disodium salt
• Disodium 1-Hydroxyethane-1,1-diphosphonate Hydrate
• Etidronic Acid Disodium Salt Hydrate
• 1-Hydroxyethane-1,1-diphosphonic Acid Disodium Salt Hydrate
• Sodium ethydronate
• Sodium ethidronate
• Didronel R
• Disodium ethanol-1,1-diphosphonate
• Etidronsaeure dinatriumsalz
• Disodium (1-hydroxyethylidene)diphosphonate
• Disodium 1-hydroxyethylidene phosphonate
• Disodium ethane-1-hydroxy-1,1-diphosphonate
• Phosphonic acid, (1-hydroxyethylidene)bis-, disodium salt
• Etidronate disodium hydrate
• (1-Hydroxyethylidene)diphosphonic
• HEDP·Na2
• Disodium Salt of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid(HEDP·Na2)
• Disodium salt of 1-Hydroxy Ethylidene-1
• Etidronic acid disodium
• Disodium of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid

• MDL： MFCD22575280
• Inchi： 1S/C2H8O7P2.2Na/c1-2(3,10(4,5)6)11(7,8)9;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;/q;2*+1/p-2
• InChI Key： GWBBVOVXJZATQQ-UHFFFAOYSA-L
• SMILES： P(C(C)(O)P(=O)([O-])O)(=O)([O-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 249.93800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Surface Charge: 0
• XLogP3: Not available

Experimental Properties

• Color/Form: White powder
• Melting Point: 297°C (dec)
• Boiling Point: 578.8 °C at 760 mmHg
• Flash Point: 303.8 °C
• Solubility: H2O: 26 mg/mL
• Water Partition Coefficient: Soluble in water (26 mg/ml).
• PSA: 160.57000
• LogP: -0.11580
• Merck: 3863
• Solubility: It is easily soluble in water and ethanol and has strong hygroscopicity. It has better acid and alkaline resistance and chlorine oxidation resistance than other organic phosphonic acids (salts). It is still very stable under high pH value and is not easy to hydrolyze, and it is not easy to decompose under general photothermal conditions. It can form six ring chelates with metal ions in water, especially calcium ions, so it has good scale inhibition effect and obvious solution limit effect. When combined with other water treatment agents, it shows ideal synergistic effect.

Etidronic acid disodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： 36/37/39
• RTECS：SZ8562240
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds